91-65-6

N,N-Diethylcyclohexylamine

In Stock

• CAS RN:
• 91-65-6

• Formula:
• C10H21N

• InChI:
• InChI=1S/C10H21N/c1-3-11(4-2)10-8-6-5-7-9-10/h10H,3-9H2,1-2H3

• InChIKey:
• CIXSDMKDSYXUMJ-UHFFFAOYSA-N

• N,N-Diethylcyclohexylamine is a useful research compound. Its molecular formula is C10H21N and its molecular weight is 155.28 g/mol. The purity is usually 95%.

2-[[4,6-Bis(2-hydroxyethoxy)-1,3,5-triazin-2-yl]oxy]ethanol

In Stock

• CAS RN:
• 891-65-6

• Formula:
• C9H15N3O6

• InChI:
• InChI=1S/C9H15N3O6/c13-1-4-16-7-10-8(17-5-2-14)12-9(11-7)18-6-3-15/h13-15H,1-6H2

• InChIKey:
• SQCQIDASMGZZPQ-UHFFFAOYSA-N

• 2-[[4,6-Bis(2-hydroxyethoxy)-1,3,5-triazin-2-yl]oxy]ethanol is a useful research compound. Its molecular formula is C9H15N3O6 and its molecular weight is 261.23g/mol. The purity is usually 95%.

7-Bromo-2-chloroquinoxaline

In Stock

• CAS RN:
• 89891-65-6

• Formula:
• C8H4BrClN2

• InChI:
• InChI=1S/C8H4BrClN2/c9-5-1-2-6-7(3-5)12-8(10)4-11-6/h1-4H

• InChIKey:
• AZUMKBQKUXTHCM-UHFFFAOYSA-N

• 7-Bromo-2-chloroquinoxaline is a useful research compound. Its molecular formula is C8H4BrClN2 and its molecular weight is 243.49 g/mol. The purity is usually 95%.

(E)-N'-(3-(N,N-diethylsulfamoyl)phenyl)-1H-benzo[d]imidazole-2-carbohydrazonoyl cyanide

In Stock

• CAS RN:
• 327091-65-6

• Formula:
• C19H20N6O2S

• InChI:
• InChI=1S/C19H20N6O2S/c1-3-25(4-2)28(26,27)15-9-7-8-14(12-15)23-24-18(13-20)19-21-16-10-5-6-11-17(16)22-19/h5-12,23H,3-4H2,1-2H3,(H,21,22)/b24-18+

• InChIKey:
• FQYIYUFKPGVOCN-HKOYGPOVSA-N

• (E)-N'-(3-(N,N-diethylsulfamoyl)phenyl)-1H-benzo[d]imidazole-2-carbohydrazonoyl cyanide is a useful research compound. Its molecular formula is C19H20N6O2S and its molecular weight is 396.47. The purity is usually 95%.

8-(2-Ethoxyphenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898791-65-6

• Formula:
• C16H22O4

• InChI:
• InChI=1S/C16H22O4/c1-2-20-15-11-8-7-9-13(15)14(17)10-5-3-4-6-12-16(18)19/h7-9,11H,2-6,10,12H2,1H3,(H,18,19)

• InChIKey:
• UMGLFIMBYJUUAJ-UHFFFAOYSA-N

• 8-(2-Ethoxyphenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C16H22O4 and its molecular weight is 278.34 g/mol. The purity is usually 95%.

3-(3-chlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid

In Stock

• CAS RN:
• 678991-65-6

• Formula:
• C24H20ClNO4

• InChI:
• InChI=1S/C24H20ClNO4/c25-16-7-5-6-15(12-16)13-22(23(27)28)26-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)

• InChIKey:
• UOZAKKJRIKXQPY-UHFFFAOYSA-N

• 3-(3-chlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid is a useful research compound. Its molecular formula is C24H20ClNO4 and its molecular weight is 421.9 g/mol. The purity is usually 95%.

Methyl 4-chloro-2-(trifluoromethyl)benzoate

In Stock

• CAS RN:
• 115591-65-6

• Formula:
• C9H6ClF3O2

• InChI:
• InChI=1S/C9H6ClF3O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3

• InChIKey:
• NHOXZNZUKPMTMA-UHFFFAOYSA-N

• Methyl 4-chloro-2-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C9H6ClF3O2 and its molecular weight is 238.59 g/mol. The purity is usually 95%.

N-Methylleukotriene C4

In Stock

• CAS RN:
• 131391-65-6

• Formula:
• C31H49N3O9S

• InChIKey:
• FPLBRCJNODNRQZ-LZHUJPGBSA-N

• Produced by neutrophils, macrophages, mast cells, and by transcellular metabolism in platelets, leukotriene C4 (LTC4) is the parent cysteinyl leukotriene formed by the LTC4 synthase-catalyzed conjugation of glutathione to LTA4. It is one of the constituents of slow-reacting substance of anaphylaxis (SRS-A) and exhibits potent smooth muscle contracting activity. LTC4, however, is rapidly metabolized to LTD4 and LTE4, which makes the characterization of LTC4 pharmacology difficult. N-methyl Leukotriene C4 (N-methyl LTC4) is a synthetic analog of LTC4 that is not readily metabolized to LTD4 and LTE4. It acts as a potent and selective CysLT2 receptor agonist exhibiting EC50 values of 122 and > 2,000 nM at the human CysLT2 and CysLT1 receptors, respectively. It has essentially the same potency as LTC4 at both the human and murine receptors CysLT2 receptors. N-methyl LTC4 is potent...

1-(4-methoxyphenethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea

In Stock

• CAS RN:
• 1797091-65-6

• Formula:
• C18H24N4O3

• InChI:
• InChI=1S/C18H24N4O3/c1-24-17-4-2-14(3-5-17)6-9-19-18(23)21-15-12-20-22(13-15)16-7-10-25-11-8-16/h2-5,12-13,16H,6-11H2,1H3,(H2,19,21,23)

• InChIKey:
• HNPOVVNFNHZDFX-UHFFFAOYSA-N

• 1-(4-methoxyphenethyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C18H24N4O3 and its molecular weight is 344.415. The purity is usually 95%.

3-Difluoromethyl-4,5-dimethylanisole

In Stock

• CAS RN:
• 1807191-65-6

• Formula:
• C10H12F2O

• InChI:
• InChI=1S/C10H12F2O/c1-6-4-8(13-3)5-9(7(6)2)10(11)12/h4-5,10H,1-3H3

• InChIKey:
• YDKYXOHFVYRZHY-UHFFFAOYSA-N

• 3-Difluoromethyl-4,5-dimethylanisole is a useful research compound. Its molecular formula is C10H12F2O and its molecular weight is 186.2 g/mol. The purity is usually 95%.

2(3H)-Thiazolone, 4-(trifluoromethyl)-

In Stock

• CAS RN:
• 1153291-65-6

• Formula:
• C4H2F3NOS

• InChI:
• InChI=1S/C4H2F3NOS/c5-4(6,7)2-1-10-3(9)8-2/h1H,(H,8,9)

• InChIKey:
• NUTIRAIHGFECTL-UHFFFAOYSA-N

• 2(3H)-Thiazolone, 4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C4H2F3NOS and its molecular weight is 169.13 g/mol. The purity is usually 95%.

Methyl 2,3,5-trichloroisonicotinate

In Stock

• CAS RN:
• 1221791-65-6

• Formula:
• C7H4Cl3NO2

• InChI:
• InChI=1S/C7H4Cl3NO2/c1-13-7(12)4-3(8)2-11-6(10)5(4)9/h2H,1H3

• InChIKey:
• CRSDEIIJMVDXIW-UHFFFAOYSA-N

• Methyl 2,3,5-trichloroisonicotinate is a useful research compound. Its molecular formula is C7H4Cl3NO2 and its molecular weight is 240.464. The purity is usually 95%.

5-Fluoropyridine-3-sulfonamide

In Stock

• CAS RN:
• 1247591-65-6

• Formula:
• C5H5FN2O2S

• InChI:
• InChI=1S/C5H5FN2O2S/c6-4-1-5(3-8-2-4)11(7,9)10/h1-3H,(H2,7,9,10)

• InChIKey:
• KMNBAIUXOYWJHB-UHFFFAOYSA-N

• 5-Fluoropyridine-3-sulfonamide, also known as 5-Fluoropyridine-3-sulfonamide, is a useful research compound. Its molecular formula is C5H5FN2O2S and its molecular weight is 176.165. The purity is usually 95%.